Cas no 81450-71-7 (6-cyano-2-oxo-1H-pyridine-3-carboxylic acid)

• Product name: 6-cyano-2-oxo-1H-pyridine-3-carboxylic acid
• CAS No: 81450-71-7
• MF: C₇H₄N₂O₃
• MW: 164.11826
• CID: 1118195
• PubChem ID: 12926949

6-cyano-2-oxo-1H-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyano-1,2-dihydro-2-oxo-3-Pyridinecarboxylic acid
• 6-cyano-2-oxo-1H-pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 6-cyano-1,2-dihydro-2-oxo-
• EN300-640698
• 6-Cyano-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• 81450-71-7
• 6-Cyano-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• G71181
• MFCD18803027

• Inchi： InChI=1S/C7H4N2O3/c8-3-4-1-2-5(7(11)12)6(10)9-4/h1-2H,(H,9,10)(H,11,12)
• InChI Key： WQINTPBNSCVLQT-UHFFFAOYSA-N
• SMILES： C1=C(NC(=O)C(=C1)C(=O)O)C#N

Computed Properties

• Exact Mass: 164.02219199g/mol
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.2Ų